3-Hydroxy-4-iodobenzoic acid
Cat. No. B1630420
M. Wt: 264.02 g/mol
InChI Key: UABBBWVTEWIIMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08383652B2
Procedure details
21 g (520 mmol) of sodium hydroxide and then 78.7 g (520 mmol) of sodium iodide are added to a solution of 69 g (500 mmol) of 3-hydroxybenzoic acid in 700 mL of methanol. The reaction mixture is cooled to 0° C. and aqueous sodium hypochlorite solution is then added (520 mmol). The reaction medium is stirred at 0-5° C. for 2 hours and then at room temperature overnight. The methanol is evaporated off and the reaction medium is then acidified with concentrated hydrochloric acid solution. The precipitated product is filtered off, washed with water and dried. 41.92 g of 3-hydroxy-4-iodobenzoic acid are obtained in the form of an off-white solid. The aqueous phase is extracted with ethyl acetate, dried over magnesium sulfate, filtered and evaporated and the residue obtained is taken up in heptane and then filtered.
Identifiers
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REACTION_CXSMILES
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[OH-].[Na+].[I-:3].[Na+].[OH:5][C:6]1[CH:7]=[C:8]([CH:12]=[CH:13][CH:14]=1)[C:9]([OH:11])=[O:10].Cl[O-].[Na+]>CO>[OH:5][C:6]1[CH:7]=[C:8]([CH:12]=[CH:13][C:14]=1[I:3])[C:9]([OH:11])=[O:10] |f:0.1,2.3,5.6|
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Inputs
Step One
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Name
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Quantity
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21 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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78.7 g
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Type
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reactant
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Smiles
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[I-].[Na+]
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Name
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Quantity
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69 g
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Type
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reactant
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Smiles
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OC=1C=C(C(=O)O)C=CC1
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Name
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Quantity
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700 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl[O-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction medium is stirred at 0-5° C. for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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overnight
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
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The methanol is evaporated off
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitated product is filtered off
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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OC=1C=C(C(=O)O)C=CC1I
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 41.92 g | |
| YIELD: CALCULATEDPERCENTYIELD | 31.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
